Cas no 2138516-14-8 (5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one)

• Product Name: 5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one
• CAS No: 2138516-14-8
• MF: C₁₂H₁₁BrClNO
• MW: 300.57884144783
• CID: 6422724
• PubChem ID: 165483038
• Update Time: 2025-05-20

5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one
• EN300-1128923
• 2138516-14-8

• Inchi： 1S/C12H11BrClNO/c1-6-4-5-8(13)9-10(14)7(2)12(16)15(3)11(6)9/h4-5H,1-3H3
• InChI Key： LLLDCPVZTNQBOP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1C(=C(C)C(N2C)=O)Cl

Computed Properties

• Exact Mass: 298.97125g/mol
• Monoisotopic Mass: 298.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one

Introduction to 5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one (CAS No. 2138516-14-8)

5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2138516-14-8, belongs to the class of heterocyclic compounds, specifically a derivative of dihydroquinoline. The presence of multiple substituents, including bromine and chlorine atoms, as well as methyl groups, makes this compound a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one features a fused ring system consisting of a dihydroquinoline core with functional groups strategically positioned to enhance its biological activity. The bromine and chlorine atoms are particularly noteworthy as they introduce electrophilic centers that can participate in various chemical reactions, such as cross-coupling reactions commonly employed in the synthesis of more complex molecules. Additionally, the methyl groups at the 1,3, and 8 positions contribute to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. Dihydroquinoline derivatives have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern of 5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one makes it an intriguing subject for medicinal chemists seeking to design molecules with enhanced efficacy and selectivity.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The halogenated aromatic system provides multiple sites for functionalization, allowing researchers to explore diverse structural modifications. For instance, palladium-catalyzed cross-coupling reactions can be utilized to introduce additional aryl or alkyl groups, potentially altering the pharmacokinetic properties of the molecule. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of halogenated heterocycles in medicinal chemistry. Compounds containing bromine and chlorine atoms often exhibit improved bioavailability and metabolic stability compared to their non-halogenated counterparts. This has led to increased interest in developing libraries of halogenated dihydroquinolines for high-throughput screening assays aimed at identifying new lead compounds.

The synthesis of 5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one involves a multi-step process that typically begins with the preparation of a dihydroquinoline scaffold. Key steps include bromination and chlorination at specific positions on the ring system, followed by selective methylation to introduce the methyl groups at the 1,3, and 8 positions. Each step requires careful optimization to ensure high yield and purity.

In terms of biological activity,5-bromo-4-chloro-1,3,8-trimethyl-1,2-dihydroquinolin-2-one has been investigated for its potential as an inhibitor of various enzymes and receptors implicated in human diseases. Preliminary studies suggest that this compound may interact with targets involved in cancer progression and inflammation. However，further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs relies heavily on advances in synthetic methodologies and computational modeling techniques. By leveraging these tools，chemists can predict the properties of 5-bromo-4-chloro-1，3，8-trimethyl-l，2-dihydroquinolin-l-loneand its derivatives before conducting expensive experimental trials。This approach not only accelerates the drug discovery process but also reduces the environmental impact associated with traditional trial-and-error methods。

Another exciting aspect of this compound is its potential application in materials science。Heterocyclic molecules like 5-bromo-l，4-chloro-l，3，8-trimethyl-l，2-dihydroquinolin-l-lonecan serve as building blocks for designing advanced materials with unique electronic properties。For example，they can be incorporated into organic semiconductors or luminescent materials used in optoelectronic devices。

The future directionsof research on 5-bromo-l，4-chloro-l，3，8-trimethyl-l，2-dihydroquinolin-l-loneand related compounds are likelyto focus on expanding their chemical space through innovative synthetic strategies。Additionally，there is considerable interestin exploring their biological activities using cutting-edge techniques such as structure-based drug designand fragment-based lead optimization。

In conclusion,5-bromo-l，4-chloro-l，3，8-trimethyl-l，2-dihydroquinolin-l-lone(CAS No. 21385l6-I4-I8)is a structurally fascinating compoundwith significant potentialin pharmaceuticaland materials science applications。Its unique substitution patternand versatile synthetic accessibilitymake it an attractive scaffoldfor further exploration。As researchin this fieldcontinues to evolve,this moleculeis poisedto make meaningful contributions towardsthe developmentof new therapeuticsand advanced materials。